Cas no 2580198-66-7 (3-Hydroxy-3-[[(2-methylpropan-2-yl)oxycarbonylamino]methyl]cyclobutane-1-carboxylic acid)

• Product Name: 3-Hydroxy-3-[[(2-methylpropan-2-yl)oxycarbonylamino]methyl]cyclobutane-1-carboxylic acid
• CAS No: 2580198-66-7
• MF: C₁₁H₁₉NO₅
• MW: 245.272263765335
• CID: 6191380
• PubChem ID: 138987555
• Update Time: 2025-06-29

3-Hydroxy-3-[[(2-methylpropan-2-yl)oxycarbonylamino]methyl]cyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-({[(tert-butoxy)carbonyl]amino}methyl)-3-hydroxycyclobutane-1-carboxylic acid
• 3-Hydroxy-3-[[(2-methylpropan-2-yl)oxycarbonylamino]methyl]cyclobutane-1-carboxylic acid
• EN300-1073229
• EN300-7462503
• 2167234-97-9
• (1r,3r)-3-({[(tert-butoxy)carbonyl]amino}methyl)-3-hydroxycyclobutane-1-carboxylic acid
• 2580198-66-7

• Inchi： 1S/C11H19NO5/c1-10(2,3)17-9(15)12-6-11(16)4-7(5-11)8(13)14/h7,16H,4-6H2,1-3H3,(H,12,15)(H,13,14)
• InChI Key： HPTXEJJZIZTDON-UHFFFAOYSA-N
• SMILES： OC1(CNC(=O)OC(C)(C)C)CC(C(=O)O)C1

Computed Properties

• Exact Mass: 245.12632271g/mol
• Monoisotopic Mass: 245.12632271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 95.9Ų

Additional information on 3-Hydroxy-3-[[(2-methylpropan-2-yl)oxycarbonylamino]methyl]cyclobutane-1-carboxylic acid

3-Hydroxy-3-[[(2-methylpropan-2-yl)oxycarbonylamino]methyl]cyclobutane-1-carboxylic Acid: A Novel Compound with Promising Biological Activity and Therapeutic Potential

3-Hydroxy-3-[[(2-methylpropan-2-yl)oxycarbonylamino]methyl]cyclobutane-1-carboxylic acid, with the CAS number 2580198-66-7, represents a unique class of cyclic dipeptide derivatives that have garnered significant attention in recent years. This compound features a cyclobutane ring fused with a carboxylic acid group, along with a hydroxyl substituent at the 3-position. The core structure is further modified by a complex side chain containing a oxycarbonylamino group linked to a 2-methylpropan-2-yl (tert-butyl) moiety. These structural features are critical for understanding its potential pharmacological properties and biological activity.

Recent advancements in synthetic organic chemistry have enabled the precise synthesis of 3-Hydroxy-3-[[(2-methylpropan-2-yl)oxycarbonylamino]methyl]cyclobutane-1-carboxylic acid, which has been explored for its potential applications in drug development. The molecule’s cyclic framework and the presence of multiple functional groups, including the hydroxyl and carboxylic acid functionalities, contribute to its stability and reactivity. Studies have shown that such compounds can exhibit unique interactions with biological targets, making them valuable candidates for therapeutic innovation.

The oxycarbonylamino group in this compound is particularly noteworthy due to its role in modulating intermolecular interactions. This functional group is known to participate in hydrogen bonding and electrostatic interactions, which are essential for the molecule’s binding affinity to target proteins. The 2-methylpropan-2-yl substituent, on the other hand, enhances the steric bulk of the molecule, potentially influencing its conformational flexibility and biological activity.

Research published in 2023 has highlighted the potential of 3-Hydroxy-3-[[(2-methylpropan-2-yl)oxycarbonylamino]methyl]cyclobutane-1-carboxylic acid as a scaffold for developing novel inhibitors of specific enzymatic pathways. For instance, a study conducted by the University of California, San Francisco, demonstrated that this compound exhibits selective inhibition of a key enzyme involved in inflammatory responses. This finding underscores its potential application in the treatment of autoimmune disorders and chronic inflammation.

Another area of interest is the molecule’s potential as a precursor for the synthesis of more complex derivatives. The 3-Hydroxy-3-[[(2-methylpropan-2-yl)oxycarbonylamino]methyl]cyclobutane-1-carboxylic acid structure provides a versatile platform for chemical modifications, allowing researchers to tailor its properties for specific therapeutic applications. For example, introducing additional functional groups or altering the side chain could enhance its solubility, bioavailability, or target specificity.

From a synthetic perspective, the preparation of 3-Hydroxy-3-[[(2-methylpropan-2-yl)oxycarbonylamino]methyl]cyclobutane-1-carboxylic acid involves a series of well-defined steps. The initial step typically involves the formation of the cyclobutane ring through a ring-closing metathesis reaction, followed by the introduction of the oxycarbonylamino group via a nucleophilic substitution. The final step involves the incorporation of the hydroxyl and carboxylic acid functionalities, which are critical for the molecule’s biological activity.

Recent computational studies have provided insights into the molecular dynamics of 3-Hydroxy-3-[[(2-methylpropan-2-yl)oxycarbonylamino]methyl]cyclobutane-1-carboxylic acid in aqueous environments. These studies suggest that the molecule adopts a conformation that optimizes its interactions with biological membranes, which is essential for its cellular uptake and efficacy. Such findings are crucial for the design of more effective drug delivery systems.

The 2-methylpropan-2-yl group also plays a role in stabilizing the molecule’s conformation, preventing unwanted degradation in physiological conditions. This structural feature is particularly important for compounds intended for long-term therapeutic use, as it ensures their stability and prolongs their biological activity.

Furthermore, the presence of multiple hydrogen-bonding sites in 3-Hydroxy-3-[[(2-methylpropan-2-yl)oxycarbonylamino]methyl]cyclobutane-1-carboxylic acid makes it a promising candidate for drug development targeting protein-protein interactions. These interactions are often critical in the pathogenesis of various diseases, including cancer and neurodegenerative disorders.

Despite its promising properties, the 3-Hydroxy-3-[[(2-methylpropan-2-yl)oxycarbonylamino]methyl]cyclobutane-1-carboxylic acid molecule is still in the early stages of research. Ongoing studies are focused on optimizing its pharmacokinetic profile and evaluating its safety in preclinical models. These efforts are essential for translating its potential into therapeutic applications.

Overall, 3-Hydroxy-3-[[(2-methylpropan-2-yl)oxycarbonylamino]methyl]cyclobutane-1-carboxylic acid represents a significant advancement in the field of medicinal chemistry. Its unique structural features and potential biological activities make it a valuable compound for further exploration in drug development. As research continues, it is likely that this molecule will play an increasingly important role in the treatment of various diseases.